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Compound of Interest

Compound Name: Merestinib dihydrochloride

Cat. No.: B1139136 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth analysis of the kinase targets of Merestinib

(LY2801653) beyond its well-characterized inhibition of the MET receptor tyrosine kinase.

Merestinib, a multi-kinase inhibitor, has demonstrated potent activity against a range of other

kinases implicated in oncogenesis and other disease processes. Understanding this broader

inhibitory profile is critical for elucidating its full mechanism of action, predicting potential

therapeutic applications, and anticipating off-target effects.

Quantitative Analysis of Merestinib's Kinase
Inhibition Profile
Merestinib exhibits potent inhibitory activity against several receptor tyrosine kinases (RTKs)

and serine/threonine kinases, in addition to MET. The following table summarizes the in vitro

inhibitory potency of Merestinib against its key non-MET targets, presented as IC50 (half-

maximal inhibitory concentration) or Ki (inhibitor constant) values. These values are critical for

comparing the relative sensitivity of different kinases to Merestinib and for informing dose-

response studies.
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Kinase
Target

Type IC50 (nM) Ki (nM) Assay Type Reference

MET

Receptor

Tyrosine

Kinase

4.7 2 Biochemical [1][2]

AXL

Receptor

Tyrosine

Kinase

2 - Cell-based [2][3]

MERTK

Receptor

Tyrosine

Kinase

10 - Cell-based [2][3]

MST1R

(RON)

Receptor

Tyrosine

Kinase

11 - Cell-based [2][3]

FLT3

Receptor

Tyrosine

Kinase

7 - Cell-based [2][3]

DDR1

Receptor

Tyrosine

Kinase

0.1 - Cell-based [2][3]

DDR2

Receptor

Tyrosine

Kinase

7 - Cell-based [2][3]

ROS1

Receptor

Tyrosine

Kinase

23 - Cell-based [3]

TEK (TIE2)

Receptor

Tyrosine

Kinase

63 - - [2]

NTRK1/2/3

Receptor

Tyrosine

Kinase

- - - [4][5]
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MKNK1/2
Serine/Threo

nine Kinase
7 - Cell-based [2][3]

Key Signaling Pathways Targeted by Merestinib
Merestinib's inhibition of these non-MET kinases disrupts critical signaling cascades that drive

cell proliferation, survival, migration, and invasion. The following diagrams illustrate the primary

signaling pathways affected by Merestinib's activity against its key off-target kinases.
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Reagents

Procedure

Purified Kinase

Incubate Kinase, Substrate, ATP,
and Merestinib at 30°C

Substrate (Peptide or Protein)

ATP (often radiolabeled, e.g., [γ-32P]ATP)

Merestinib (serial dilutions)

Stop Reaction (e.g., add EDTA) Measure Substrate Phosphorylation
(e.g., filter binding and scintillation counting) Calculate % Inhibition and Determine IC50
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Cell Culture

Treatment

Analysis

Culture cells expressing the target kinase

Seed cells into a multi-well plate

Treat cells with serial dilutions of Merestinib

Stimulate with ligand (if necessary to activate kinase)

Lyse cells to release proteins

Detect phosphorylation of a downstream substrate
(e.g., Western Blot, ELISA, or TR-FRET)

Calculate % Inhibition and Determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Merestinib's Kinase Promiscuity: A Technical Guide to
Non-MET Targets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139136#merestinib-target-kinases-other-than-met]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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